Cas no 1465378-79-3 (3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline)

• Product Name: 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline
• CAS No: 1465378-79-3
• MF: C₁₂H₁₀ClFN₆
• MW: 292.69940328598
• CID: 6528702
• PubChem ID: 84589070
• Update Time: 2025-11-06

3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline
• Z1449370315
• AKOS016974010
• (3-Chloro-4-fluorophenyl)-[(1-cyclopropyltetrazol-5-yl)methyl]cyanamide
• 1465378-79-3
• EN300-26589941
• 3-chloro-N-cyano-N-[(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-4-fluoroaniline

• Inchi： 1S/C12H10ClFN6/c13-10-5-9(3-4-11(10)14)19(7-15)6-12-16-17-18-20(12)8-1-2-8/h3-5,8H,1-2,6H2
• InChI Key： GAOMFMSFEKHEHZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N(C#N)CC1=NN=NN1C1CC1)F

Computed Properties

• Exact Mass: 292.0639502g/mol
• Monoisotopic Mass: 292.0639502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline

3-Chloro-N-Cyano-N-(1-Cyclopropyl-1H-1,2,3,4-Tetrazol-5-Yl)Methyl-4-Fluoroaniline: A Comprehensive Overview

The compound with CAS No. 1465378-79-3, known as 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential for advanced applications. The long-chain structure of this compound includes a tetrazole ring system, a cyclopropyl group, and halogen substituents, which collectively contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of tetrazole-containing compounds in various industries. Tetrazoles are known for their ability to act as ligands in coordination chemistry and as stabilizing agents in energetic materials. The presence of a cyclopropyl group in this compound further enhances its stability and reactivity. Cyclopropane rings are known for their high strain energy, which can be harnessed to induce specific chemical transformations under controlled conditions.

The synthesis of 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis techniques.

In terms of applications, this compound has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions makes it a valuable component in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems. Additionally, the halogen substituents on the aromatic ring enhance its electronic properties, making it suitable for use in optoelectronic devices.

Recent research has also focused on the biological activity of this compound. Preliminary studies suggest that it may exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes. This finding opens up new avenues for its application in pharmaceuticals and biotechnology. However, further studies are required to fully understand its mechanism of action and potential toxicity profiles.

The structural complexity of 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline presents both challenges and opportunities for chemists. Its intricate architecture allows for a wide range of functional groups to be incorporated into its structure, enabling tailored modifications for specific applications. For example, researchers have explored the substitution of halogens with other functional groups to study their effects on the compound's reactivity and stability.

In conclusion, 3-chloro-N-cyano-N-(1-cyclopropyl-1H-1,2,3,4-tetrazol-5-yl)methyl-4-fluoroaniline is a versatile compound with significant potential across multiple disciplines. Its unique structure and properties make it a valuable tool for advancing research in materials science, pharmaceuticals, and organic chemistry. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in both academic and industrial settings.